molecular formula C19H19N3O4S B2777922 N-cyclopropyl-N-methyl-4-(3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carbonyl)benzenesulfonamide CAS No. 946363-30-0

N-cyclopropyl-N-methyl-4-(3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carbonyl)benzenesulfonamide

Cat. No. B2777922
CAS RN: 946363-30-0
M. Wt: 385.44
InChI Key: OLRTYUGDKDTLMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-cyclopropyl-N-methyl-4-(3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carbonyl)benzenesulfonamide” is a complex organic compound. It contains a quinoxaline moiety, which is a type of heterocyclic compound. Quinoxalines have been found in many important synthetic drug molecules and have a wide range of biological applications .

Scientific Research Applications

Synthesis and Chemical Properties

  • The study of cyclopropanation processes of tetrahydroquinoline derivatives has led to the discovery of new compounds that can serve as doubly constrained 1-aminocyclopropane-1-carboxylic acid systems. This provides a unique approach to synthesizing heterocyclic systems with potential biological activity (Szakonyi et al., 2002).
  • The development of novel tetrahydroquinoline derivatives bearing the sulfonamide moiety has shown significant antitumor properties. This highlights the potential of these compounds in developing new antitumor agents (Alqasoumi et al., 2010).
  • Research into the antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds indicates their potential in addressing various bacterial and fungal infections, demonstrating the broad applicability of sulfonamide derivatives in antimicrobial therapies (Sarvaiya et al., 2019).

Pharmaceutical Applications

  • The exploration of sulfonamide derivatives in synthesizing celecoxib derivatives has revealed potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. This underscores the versatility of sulfonamide-based compounds in pharmaceutical development (Küçükgüzel et al., 2013).

Photochemical Studies

  • Investigations into the photochemical decomposition of sulfamethoxazole have provided insights into the photolability of sulfonamide compounds in acidic aqueous solutions, leading to the identification of various photoproducts. This research could inform the stability and storage conditions of pharmaceuticals containing similar structures (Zhou & Moore, 1994).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Many compounds with a quinoxaline moiety have diverse biological activities and bind with high affinity to multiple receptors .

Future Directions

Given the biological activity of many quinoxaline derivatives , this compound could potentially be of interest in the development of new pharmaceuticals or other biologically active compounds. Further studies would be needed to explore its specific biological activities and potential uses.

properties

IUPAC Name

N-cyclopropyl-N-methyl-4-(3-oxo-2,4-dihydroquinoxaline-1-carbonyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N3O4S/c1-21(14-8-9-14)27(25,26)15-10-6-13(7-11-15)19(24)22-12-18(23)20-16-4-2-3-5-17(16)22/h2-7,10-11,14H,8-9,12H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLRTYUGDKDTLMM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CC(=O)NC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclopropyl-N-methyl-4-(3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carbonyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.